(2Z)-2-(4-ethoxybenzylidene)-6-hydroxy-7-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-1-benzofuran-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
This involves the study of how the compound is synthesized. It includes the reactants used, the conditions under which the reaction occurs, and the yield of the product .Molecular Structure Analysis
This involves determining the arrangement of atoms within the molecule and the type of bonds (covalent, ionic, etc.) that hold these atoms together .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes identifying the reactants and products, the conditions under which the reaction occurs, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, density, and reactivity .Scientific Research Applications
PET Imaging and Enzyme Inhibition
- Potential in PET Imaging : Gao et al. (2013) synthesized a compound structurally related to (2Z)-2-(4-ethoxybenzylidene) for use as a PET imaging probe. This research indicates potential application in imaging specific enzymes like PIM1, relevant in cancer studies (Gao et al., 2013).
Bioactivity and Drug Design
- Bioactivity Studies : Gul et al. (2019) investigated new Mannich bases with piperazines, similar in structure to (2Z)-2-(4-ethoxybenzylidene), for their cytotoxic, anticancer, and carbonic anhydrase inhibitory effects. This research points towards its potential in drug design and bioactivity studies (Gul et al., 2019).
Anti-Inflammatory and Analgesic Properties
- Potential as Anti-Inflammatory and Analgesic Agents : Abu‐Hashem et al. (2020) synthesized novel compounds related to benzofurans for assessing their COX-1/COX-2 inhibition, analgesic, and anti-inflammatory activities. This indicates potential research applications in developing anti-inflammatory and analgesic drugs (Abu‐Hashem et al., 2020).
Sigma Receptor Ligands
- Sigma Receptor Ligand Development : Moussa et al. (2010) explored N-(benzofuran-2-ylmethyl)-N'-benzylpiperazines, structurally related to (2Z)-2-(4-ethoxybenzylidene), as sigma receptor ligands. This research highlights its potential use in the development of central nervous system receptor ligands (Moussa et al., 2010).
Antiviral Properties
- Exploration of Antiviral Properties : Wang et al. (2013) discovered diketopiperazine derivatives from marine-derived actinomycete with modest antiviral activities against influenza. This suggests the exploration of compounds like (2Z)-2-(4-ethoxybenzylidene) for antiviral properties (Wang et al., 2013).
Antimicrobial Activities
- Potential Antimicrobial Agents : Bektaş et al. (2007) studied triazole derivatives with structures similar to (2Z)-2-(4-ethoxybenzylidene) for antimicrobial activities. This research suggests potential applications in developing new antimicrobial agents (Bektaş et al., 2007).
Synthesis and Structural Studies
- Synthesis and Structural Investigations : Various studies like Saito et al. (1997), Murphy et al. (1990), and Faizi et al. (2016) focus on the synthesis and structural characterization of compounds structurally similar to (2Z)-2-(4-ethoxybenzylidene). These studies are crucial for understanding the chemical properties and potential applications in materials science and drug design (Saito et al., 1997), (Murphy et al., 1990), (Faizi et al., 2016).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
(2Z)-2-[(4-ethoxyphenyl)methylidene]-6-hydroxy-7-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-1-benzofuran-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N2O5/c1-2-30-18-5-3-17(4-6-18)15-22-23(29)19-7-8-21(28)20(24(19)31-22)16-26-11-9-25(10-12-26)13-14-27/h3-8,15,27-28H,2,9-14,16H2,1H3/b22-15- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBMZNDLWRBUEAX-JCMHNJIXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCN(CC4)CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCN(CC4)CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.